5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester

• IUPAC Name: tert-butyl 5-bromo-2-(4-methylpiperazin-1-yl)pyridine-3-carboxylate
• InChI: InChI=1S/C15H22BrN3O2/c1-15(2,3)21-14(20)12-9-11(16)10-17-13(12)19-7-5-18(4)6-8-19/h9-10H,5-8H2,1-4H3
• InChI Key: WZRYQPOYAAPKBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(N=CC(=C1)Br)N2CCN(CC2)C
• Molecular Formula: C15H22BrN3O2
• Molecular Weight: 356.26 g/mol

Description

5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester, commonly referred to as 5-bromo-2-methyl-piperazin-1-yl nicotinate (5-BMPN) is a small molecule inhibitor of the enzyme phosphatidylinositol 3-kinase (PI3K). PI3K is a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is involved in many cellular processes such as cell proliferation, metabolism, and apoptosis. 5-BMPN has been extensively studied for its potential therapeutic application in the treatment of various diseases, including cancer, metabolic disorders, and neurological disorders.

Mechanism of Action

5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester works by inhibiting the activity of PI3K, an enzyme involved in the PI3K/AKT/mTOR signaling pathway. The inhibition of PI3K prevents the activation of downstream proteins, such as AKT and mTOR, which are involved in the regulation of cell proliferation, metabolism, and apoptosis.
Biochemical and Physiological Effects
The inhibition of PI3K by 5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester has been shown to have a variety of biochemical and physiological effects. In cancer cells, it has been shown to reduce cell proliferation, induce cell cycle arrest, and induce apoptosis. In metabolic disorders, it has been shown to reduce glucose uptake and lipid accumulation. In neurological disorders, it has been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester has several advantages for use in laboratory experiments. It is a small molecule inhibitor, which makes it easy to use in a variety of experimental systems. It is also highly specific, with minimal off-target effects. However, it can be expensive and difficult to obtain in large quantities, which can limit its use in some experiments.

Future Directions

There are many potential future directions for the study of 5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester. These include further exploration of its therapeutic potential in the treatment of cancer, metabolic disorders, and neurological disorders. Additionally, further research into its mechanism of action and potential off-target effects could lead to the development of more effective inhibitors. Finally, the development of new synthesis methods could lead to the production of more affordable and readily available 5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester for use in laboratory experiments.

Scientific Research Applications

5-Bromo-2-(4-methyl-piperazin-1-yl)-nicotinic acid tert-butyl ester has been extensively studied in the scientific research community. It has been used to study the role of PI3K in the regulation of cell proliferation, metabolism, and apoptosis. It has also been used to study the role of PI3K in the development and progression of various diseases, including cancer, metabolic disorders, and neurological disorders.